molecular formula C6H14Cl2N2 B1403763 (1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride CAS No. 1403763-25-6

(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride

Cat. No. B1403763
CAS RN: 1403763-25-6
M. Wt: 185.09 g/mol
InChI Key: CPKLWCPJBAELNP-BNTLRKBRSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Synthesis Analysis

The synthesis of this compound is challenging due to its complex bicyclic structure. Several synthetic routes have been developed, including the Curtius rearrangement of the pyrazolone intermediate, catalytic hydrogenation of the pyrazolone intermediate using palladium on carbon as a catalyst, and reacting pyrazolo [l,5-a]pyrimidine with methylamine in the presence of hydrogen chloride.


Molecular Structure Analysis

The molecular formula of this compound is C6H14Cl2N2. It has a complex bicyclic structure and its stereochemistry is (1R,4R).


Chemical Reactions Analysis

The compound is involved in various chemical reactions, particularly those related to its role as a selective antagonist of the GABA-A receptor.


Physical And Chemical Properties Analysis

The compound is a colorless, crystalline powder that is soluble in water. It has a molecular weight of 185.09 g/mol and a melting point of 283-284°C.

Scientific Research Applications

Synthesis of Bridged Lactam Derivatives

The compound has been utilized in the synthesis of bridged lactam derivatives through an epimerization–lactamization cascade reaction . This process involves the functionalization of (2S,4R)-4-aminoproline methyl esters, which undergo epimerization under basic conditions, followed by intramolecular aminolysis to form the lactam intermediates. These intermediates are crucial for the development of various pharmaceuticals due to their ring structure, which is often associated with biological activity.

Mechanism of Action

The compound is designed to regulate the activity of the GABA-A receptor in a selective and targeted manner. This receptor is involved in various physiological functions such as sleep, anxiety, and epileptic seizures.

Safety and Hazards

The compound is intended exclusively for research purposes and is not designed for human therapeutic applications or veterinary use. It should be stored in an inert atmosphere at 2-8°C .

properties

IUPAC Name

(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12N2.2ClH/c1-8-4-5-2-6(8)3-7-5;;/h5-7H,2-4H2,1H3;2*1H/t5-,6-;;/m1../s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CPKLWCPJBAELNP-BNTLRKBRSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CC2CC1CN2.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C[C@H]2C[C@@H]1CN2.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H14Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

185.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
Reactant of Route 2
Reactant of Route 2
(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
Reactant of Route 3
Reactant of Route 3
(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
Reactant of Route 4
(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
Reactant of Route 5
(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
Reactant of Route 6
(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride

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